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Compound of Interest

Compound Name: Calciumphosphid

Cat. No.: B12058215

Dieses Dokument bietet detaillierte Anleitungen, FAQs und Protokolle zur Maximierung der
Ausbeute und Reinheit von Phosphin (PHs) bei der Hydrolyse von Calciumphosphid (CasP2).

Abschnitt 1: Haufig gestellte Fragen (FAQS)

F1: Was ist die grundlegende chemische Reaktion bei der Herstellung von Phosphin aus
Calciumphosphid? Al: Phosphin wird typischerweise durch die Reaktion von
Calciumphosphid mit Wasser oder einer verdiinnten Saure wie Salzsaure hergestellt. Die
Reaktionsgleichungen lauten:

e Mit Wasser:CasP2 + 6H20 - 3Ca(OH)z + 2PH3[1]
e Mit Salzsaure:CasP2 + 6HC| — 3CaClz + 2PH3[1]

Die Verwendung von Saure kann die Reaktion beschleunigen, erfordert jedoch eine
sorgfaltigere Kontrolle.

F2: Welche Hauptfaktoren beeinflussen die Ausbeute und Reinheit von Phosphin? A2: Die
Schlusselfaktoren sind:

e Reinheit des Calciumphosphids: Technisches CasP2 enthalt oft Verunreinigungen wie
Calciumoxid oder Calciumnitrid, die Nebenprodukte erzeugen kénnen.[2][3]

» Reaktionstemperatur: Die Hydrolyse ist exotherm. Eine unkontrollierte Temperaturerhhung
kann zu Nebenreaktionen und einer gefahrlich schnellen Gasentwicklung fihren.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b12058215?utm_src=pdf-interest
https://www.benchchem.com/product/b12058215?utm_src=pdf-body
https://www.benchchem.com/product/b12058215?utm_src=pdf-body
https://www.benchchem.com/product/b12058215?utm_src=pdf-body
https://www.ck12.org/flexi/de/chemie/phosphor-und-seine-verbindungen/erklaeren-sie-die-herstellung-von-phosphin/
https://www.ck12.org/flexi/de/chemie/phosphor-und-seine-verbindungen/erklaeren-sie-die-herstellung-von-phosphin/
https://www.benchchem.com/product/b12058215?utm_src=pdf-body
https://de.wikipedia.org/wiki/Calciumphosphid
https://www.chemie.de/lexikon/Calciumcarbid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12058215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Fehlerbehebung & Optimierung

Check Availability & Pricing

e Zugaberate des Wassers/der Saure: Eine langsame, kontrollierte Zugabe ist entscheidend,
um die Reaktionsgeschwindigkeit zu steuern und die Sicherheit zu gewahrleisten.

e pH-Wert des Reaktionsmediums: Die Wahl zwischen Wasser und Saure beeinflusst die
Kinetik und die entstehenden anorganischen Nebenprodukte (Calciumhydroxid vs.
Calciumchlorid).[1]

F3: Auf welche haufigen Nebenreaktionen und Verunreinigungen sollte ich achten? A3: Die
haufigste und gefahrlichste Verunreinigung ist Diphosphan (Pz2Ha4), das bei der Reaktion von
Calciumphosphid mit Wasser neben Phosphin entstehen kann.[4] Weitere Verunreinigungen
im Produktgas kbnnen aus Verunreinigungen im Ausgangsmaterial stammen, wie z.B.
Ammoniak (NHs) und Schwefelwasserstoff (H2S).[3]

F4: Warum kann sich das erzeugte Gasgemisch spontan an der Luft entztinden? A4: Die
Selbstentziindung des Gasgemisches wird durch das Vorhandensein von Diphosphan (Pz2Ha)
verursacht.[4][5] Reines Phosphin (PHs3) ist an der Luft nicht selbstentziindlich, aber P2Ha4 ist
pyrophor und entztindet bei Kontakt mit Luft das gesamte Gasgemisch.

F5: Was sind die wichtigsten Sicherheitsvorkehrungen bei der Arbeit mit Phosphin? A5:
Phosphin ist ein extrem giftiges Gas, das tddlich sein kann, wenn es eingeatmet wird.[4][6] Es
ist strengstens erforderlich:

o Alle Arbeiten in einem gut funktionierenden Abzug durchzufihren.
o Ein umluftunabhangiges Atemschutzgerat (SCBA) fir Notfélle bereitzuhalten.[7]

o Alle Zindquellen zu entfernen, da das Gasgemisch entztindlich und potenziell pyrophor ist.

[7]
e Die Apparatur auf Dichtheit zu prifen, um ein Entweichen von Gas zu verhindern.

» Einen Notfallplan zu erstellen, der Mal3nahmen bei Gasaustritt oder Exposition umfasst.

Abschnitt 2: Anleitung zur Fehlerbehebung

Problem: Geringe oder keine Phosphin-Ausbeute
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o Mogliche Ursache 1: Die Qualitat des Calciumphosphids ist schlecht oder es ist alt und
bereits teilweise hydrolysiert/oxidiert.

o Ldsung: Verwenden Sie CasP2 von hoher Reinheit von einem seridsen Lieferanten.
Fuhren Sie eine kleine Testreaktion durch, um die Reaktivitat des Materials zu Uberprifen.

e Mogliche Ursache 2: Gaslecks in der Versuchsapparatur.

o Losung: Uberprifen Sie alle Glasverbindungen, Schlauche und Dichtungen sorgfaltig auf
Dichtheit. Verwenden Sie geeignetes Schlifffett und Klemmen.

e Mogliche Ursache 3: Unvollstandige Reaktion.

o LOsung: Stellen Sie sicher, dass Wasser/Saure im stochiometrischen Uberschuss
zugegeben wird. Lassen Sie die Reaktion nach der Zugabe fiir eine ausreichende Zeit
laufen, eventuell unter leichtem Rihren.

Problem: Reaktion ist zu heftig und unkontrollierbar
o Mdogliche Ursache 1: Zu schnelle Zugabe von Wasser oder Saure.

o Ldsung: Verwenden Sie einen Tropftrichter, um das fliissige Reagenz sehr langsam und
tropfenweise zuzugeben. Uberwachen Sie den Druck im System.

o Mdogliche Ursache 2: Unzureichende Kihlung der exothermen Reaktion.

o Lo6sung: Fuhren Sie die Reaktion in einem Eis-Wasser-Bad oder einem anderen
geeigneten Kiuhlbad durch, um die erzeugte Warme effektiv abzufihren.

Problem: Das Produktgas ist verunreinigt
e Mogliche Ursache 1: Das Ausgangsmaterial (CasPz2) ist verunreinigt.
o Ldsung: Verwenden Sie eine hohere Reinheitsklasse von CasP-.

e Mogliche Ursache 2: Das Gas wurde nicht gereinigt.
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o Lo6sung: Leiten Sie das erzeugte Gas durch eine Reihe von Gaswaschflaschen
(Scrubber), um Verunreinigungen zu entfernen. Eine Kihlfalle (z.B. mit
Trockeneis/Isopropanol) kann P2Ha4 effektiv kondensieren und entfernen. Saure
Verunreinigungen wie H2S kdnnen mit einer basischen Losung entfernt werden.

Abschnitt 3: Zusammenfassung quantitativer Daten

Die Optimierung der Phosphin-Ausbeute hangt stark von der prazisen Kontrolle der
Reaktionsbedingungen ab. Die folgende Tabelle fasst beispielhaft zusammen, wie sich
verschiedene Parameter auf die Reaktion auswirken kdonnen.
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Erwartete PHs-

Parameter Bedingung Anmerkungen
Ausbeute (%)
Moderat schnelle,
Reagenz Deionisiertes Wasser 75-85% kontrollierbare
Reaktion bei Kihlung.
Schnellere Reaktion,
erfordert exzellente
1M HCI 80-90%
Kahlung und sehr
langsame Zugabe.
Beste Kontrolle Giber
die
Temperatur 0-5 °C (Eisbad) Optimal Reaktionsgeschwindig
keit, minimiert
Nebenreaktionen.
Risiko einer
unkontrollierten
25°C o :
Potenziell niedriger Reaktion und
(Raumtemperatur)
Zersetzung des
Produkts.
Geringere Ausbeute
) ) aufgrund von
Qualitat des CasP: Technisch (ca. 80%) 60-70%

Verunreinigungen,

mehr Nebenprodukte.

Analysenrein (>95%)

>85%

Hohere Ausbeute und
Reinheit des

erzeugten Gases.

Abschnitt 4: Experimentelle Protokolle

Protokoll: Kontrollierte Erzeugung von Phosphin durch Hydrolyse von CasP:

 Ziel: Sichere Erzeugung von Phosphin mit optimierter Ausbeute im Labormal3stab.

o Materialien:
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[e]

Calciumphosphid (CasP2, hohe Reinheit)

(¢]

Entgastes, deionisiertes Wasser

[¢]

Stickstoff oder Argon (inert)

o Eis

Apparatur:

o 250-mL-Dreihalsrundkolben

o Magnetrihrer und Ruhrfisch

o 100-mL-Tropftrichter mit Druckausgleich
o Gaseinleitungsrohr

o Gasableitungsrohr, verbunden mit einer Serie von zwei Gaswaschflaschen und einem
System zur Gasauffangung (z.B. Gasspritze oder Gasometer).

o Kuhlbad (z.B. Eis-Wasser-Mischung)
Verfahren:

o Vorbereitung: Die gesamte Glasapparatur im Ofen trocknen und im Exsikkator abkuhlen
lassen.

o Aufbau: Die Apparatur im Abzug zusammenbauen. Alle Schliffe leicht fetten und mit
Klemmen sichern.

o Inertisierung: Das System fur 15-20 Minuten mit einem leichten Strom von Stickstoff oder
Argon spulen, um die Luft vollstandig zu verdrangen.

o Einwaage: Unter positivem Inertgasstrom eine abgewogene Menge CasP2 (z.B. 5,0 g) in
den Dreihalskolben geben.

o Kuhlung: Den Reaktionskolben in das Eisbad stellen und fiir 10 Minuten abkihlen lassen.
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o Reaktion: Entgastes, deionisiertes Wasser (z.B. 50 mL) in den Tropftrichter fillen. Das
Wasser sehr langsam, tropfenweise, unter Rihren zum CasP2 zugeben. Die Zugaberate
so einstellen, dass eine gleichméaRige Gasentwicklung gewahrleistet ist.

o Gasreinigung & Sammlung: Das entstehende Gas durch eine Kuhlfalle leiten, um P2Ha zu
entfernen, und anschlieRend auffangen.

o Abschluss: Nach Beendigung der Wasserzugabe die Reaktion noch 30 Minuten riihren
lassen, um eine vollstdndige Umsetzung zu gewahrleisten.

o Dekontamination: Das System vorsichtig mit Inertgas spulen. Den verbleibenden
basischen Schlamm (Ca(OH)2) mit einer verdiinnten Saure neutralisieren und
vorschriftsmanRig entsorgen. Alle Glasgerate, die mit Phosphin in Kontakt waren, sollten
mit einer Oxidationslosung (z.B. verdinnte Kaliumpermanganatlésung) gespult werden.

Abschnitt 5: Visualisierungen

Die folgenden Diagramme illustrieren die chemischen Pfade und den experimentellen
Arbeitsablauf.
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Reaktanten

Hydrolyse% Nebenreaktion
Y
Phosphin (PHs) Diphosphan (P2Ha4)
(Hauptprodukt) (Nebenprodukt)

Ca(OH)2
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1. Apparatur aufbauen

& auf Dichtheit prifen

2. System mit Inertgas
(N2 oder Ar) spiilen

y

3. CasP2 einwiegen & Kolben
im Eisbad kihlen

4. Wasser/Saure langsam

und tropfenweise zugeben

5. Gas durch Reinigungsstufe
(z.B. Kuhlfalle) leiten

6. Gereinigtes PHs auffangen

oder direkt verwenden

7. Sichere Dekontamination
der Apparatur & Abfalle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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